Cas no 1245259-89-5 (Ethyl 5-bromo-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate)

Ethyl 5-bromo-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate is a brominated pyrazole derivative with a chlorophenyl substituent, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—the bromo and chloro functional groups—enhance reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations. The ethyl ester group further facilitates derivatization into carboxylic acids or amides. This compound is particularly useful in the development of agrochemicals and bioactive molecules due to its stable heterocyclic core and modifiable substituents. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

Ethyl 5-bromo-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate structure

1245259-89-5 structure

Product Name:Ethyl 5-bromo-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate

CAS No:1245259-89-5

MF:C₁₂H₁₀BrClN₂O₂

MW:329.577001094818

CID:1089463

PubChem ID:53429265

Update Time:2025-06-06

Ethyl 5-bromo-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromo-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate
- 5-Bromo-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylic acid ethyl este
- ethyl 5-bromo-1-(2-chlorophenyl)pyrazole-4-carboxylate
- 5-BROMO-1-(2-CHLORO-PHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- Ethyl5-bromo-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate
- 1245259-89-5
- DB-062267
- DTXSID50700104
- AKOS022172907
- 1H-Pyrazole-4-carboxylic acid, 5-bromo-1-(2-chlorophenyl)-, ethyl ester
- Inchi： 1S/C12H10BrClN2O2/c1-2-18-12(17)8-7-15-16(11(8)13)10-6-4-3-5-9(10)14/h3-7H,2H2,1H3
- InChI Key： OXGBIWRTKLOQOI-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)OCC)C=NN1C1C=CC=CC=1Cl

Computed Properties

Exact Mass: 327.96142g/mol
Monoisotopic Mass: 327.96142g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 44.1Å²

Ethyl 5-bromo-1-(2-chlorophenyl)-1H-pyrazole-4-carboxylate Pricemore >>

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